Cas no 3699-66-9 (ethyl 2-diethoxyphosphorylpropanoate)

Ethyl 2-diethoxyphosphorylpropanoate is a phosphonate ester with applications in organic synthesis, particularly as a versatile intermediate in the preparation of α-functionalized carbonyl compounds. Its key advantages include its role as a Horner-Wadsworth-Emmons (HWE) reagent, enabling efficient olefination reactions to form α,β-unsaturated esters with high stereoselectivity. The compound’s diethoxyphosphoryl group enhances reactivity while maintaining stability under standard handling conditions. It is also useful in the synthesis of biologically active molecules and fine chemicals. The ethyl ester moiety further contributes to its solubility in organic solvents, facilitating straightforward purification and isolation of reaction products. Its well-defined reactivity profile makes it a valuable tool in synthetic chemistry.
ethyl 2-diethoxyphosphorylpropanoate structure
3699-66-9 structure
Product Name:ethyl 2-diethoxyphosphorylpropanoate
CAS No:3699-66-9
MF:C9H19O5P
MW:238.217924356461
MDL:MFCD00009159
CID:84844
PubChem ID:24850353
Update Time:2025-05-21

ethyl 2-diethoxyphosphorylpropanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(diethoxyphosphoryl)propanoate
    • Diethyl 1-(ethoxycarbonyl)ethanephosphonate~2-Phosphonopropionic acid triethyl ester
    • Triethyl 2-phosphonopropionate
    • Diethyl 1-(ethoxycarbonyl)ethanephosphonate
    • ethyl 2-diethoxyphosphorylpropanoate
    • Ethyl-2-(diethylphosphono)propanoate
    • Triethyl 2-Phosphono
    • 2-(Diethoxyphosphoryl)propionic acid ethyl ester
    • 2-Phosphonopropionic Acid Triethyl Ester
    • Propionicacid, 2-phosphono-, triethyl ester (6CI,7CI,8CI)
    • 2-(Diethoxyphosphinyl)propanoic acid ethyl ester
    • 2-Phosphonopropanoic acidtriethyl ester
    • Ethyl2-(diethoxyphosphinyl)propanoate
    • Ethyl2-(diethylphosphono)propionate
    • Ethyl a-diethylphosphonopropionate
    • Triethyl2-phosphonopropanoate
    • Triethyl a-phosphonopropionate
    • a-Diethylphosphonopropionic acidethyl ester
    • Propanoic acid, 2-(diethoxyphosphinyl)-, ethyl ester
    • BVSRWCMAJISCTD-UHFFFAOYSA-N
    • Diethyl 1-(carbethoxy)ethylphosphonate
    • Diethyl 1-(Ethoxycarbonyl)Ethanepho
    • Ethyl 2-(diethylphosphono)propanoate
    • ethyl-2-(diethoxyphosphinyl)propionate
    • NSC-202767
    • Triethyl 2-phosphonopropionate, 98%
    • A823496
    • DTXSID50958163
    • AKOS016001420
    • FT-0634979
    • triethyl 2-phosponopropionate
    • SCHEMBL10108
    • HY-W013436
    • ethyl 2-diethylphosphonopropionate
    • ethyl 2-(diethyl phosphono)propanoate
    • 2-(Diethoxy-phosphoryl)-propionic acid ethyl ester
    • NS00047956
    • diethyl 1-ethoxycarbonyl-ethylphosphonate
    • NSC202767
    • BCP28350
    • EINECS 223-033-4
    • Ethyl 2 -(diethylphosphono)propanoate
    • SY010659
    • J-525071
    • ethyl 2-(diethylphosphono)propionate
    • CS-W014152
    • T2135
    • MFCD00009159
    • AS-19804
    • Ethyl2-(diethoxyphosphoryl)propanoate
    • ethyl 2-(diethoxyphosphoryl)-2-methylacetate
    • Ethyl 2~(diethoxyphosphoryl)propanoate
    • EN300-98229
    • 3699-66-9
    • triethyl 2-phosphopropionate
    • MDL: MFCD00009159
    • Inchi: 1S/C9H19O5P/c1-5-12-9(10)8(4)15(11,13-6-2)14-7-3/h8H,5-7H2,1-4H3
    • InChI Key: BVSRWCMAJISCTD-UHFFFAOYSA-N
    • SMILES: P(C(C(=O)OCC)C)(=O)(OCC)OCC
    • BRN: 1786994

Computed Properties

  • Exact Mass: 238.09700
  • Monoisotopic Mass: 238.09701
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.9
  • Topological Polar Surface Area: 61.8

Experimental Properties

  • Color/Form: Transparent colorless liquid
  • Density: 1.111 g/mL at 25 °C(lit.)
  • Boiling Point: 144°C/12mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:192.2°F
    Degrees Celsius:89°C
  • Refractive Index: n20/D 1.431(lit.)
  • Solubility: Miscible with chloroform and methanol.
  • PSA: 71.64000
  • LogP: 2.20410

ethyl 2-diethoxyphosphorylpropanoate Security Information

  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:1993
  • WGK Germany:3
  • Hazard Category Code: 36/37/38-38-37-36
  • Safety Instruction: S23-S24/25
  • FLUKA BRAND F CODES:10
  • Hazardous Material Identification: Xi
  • Safety Term:S24/25
  • Risk Phrases:R36/37/38
  • Storage Condition:Inert atmosphere,Room Temperature

ethyl 2-diethoxyphosphorylpropanoate Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

ethyl 2-diethoxyphosphorylpropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T107266-100g
ethyl 2-diethoxyphosphorylpropanoate
3699-66-9 97%
100g
¥499.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T107266-1g
ethyl 2-diethoxyphosphorylpropanoate
3699-66-9 97%
1g
¥29.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T107266-25g
ethyl 2-diethoxyphosphorylpropanoate
3699-66-9 97%
25g
¥156.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T107266-5g
ethyl 2-diethoxyphosphorylpropanoate
3699-66-9 97%
5g
¥39.90 2023-09-01
Ambeed
A104496-1g
Ethyl 2-(diethoxyphosphoryl)propanoate
3699-66-9 98%
1g
$5.0 2025-02-21
Ambeed
A104496-5g
Ethyl 2-(diethoxyphosphoryl)propanoate
3699-66-9 98%
5g
$6.0 2025-02-21
Ambeed
A104496-10g
Ethyl 2-(diethoxyphosphoryl)propanoate
3699-66-9 98%
10g
$10.0 2025-02-21
Ambeed
A104496-25g
Ethyl 2-(diethoxyphosphoryl)propanoate
3699-66-9 98%
25g
$19.0 2025-02-21
Ambeed
A104496-100g
Ethyl 2-(diethoxyphosphoryl)propanoate
3699-66-9 98%
100g
$59.0 2025-02-21
Ambeed
A104496-500g
Ethyl 2-(diethoxyphosphoryl)propanoate
3699-66-9 98%
500g
$288.0 2025-02-21

ethyl 2-diethoxyphosphorylpropanoate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3699-66-9)TRIETHYL 2-PHOSPHONOPROPIONATE
Order Number:sfd4805
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3699-66-9)ethyl 2-diethoxyphosphorylpropanoate
Order Number:A823496
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:17
Price ($):269.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3699-66-9)三乙基二磷酸酯
Order Number:LE2611901
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:41
Price ($):discuss personally
Email:18501500038@163.com

ethyl 2-diethoxyphosphorylpropanoate Related Literature

Additional information on ethyl 2-diethoxyphosphorylpropanoate

Ethyl 2-Diethoxyphosphorylpropanoate: A Comprehensive Overview

Ethyl 2-diethoxyphosphorylpropanoate, with the CAS number 3699-66-9, is a compound of significant interest in various chemical and biochemical applications. This compound is characterized by its unique structure, which includes a phosphorylated propanoate group with ethyl and diethoxy substituents. The molecule's structure plays a pivotal role in its reactivity and functionality, making it a valuable component in numerous research and industrial settings.

The chemical formula of ethyl 2-diethoxyphosphorylpropanoate is C14H24O5P. Its molecular weight is approximately 318.3 g/mol, and it exists as a white crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and diethyl ether. These physical properties make it suitable for use in organic synthesis and as a reagent in various chemical reactions.

Ethyl 2-diethoxyphosphorylpropanoate has been extensively studied for its role in phosphorylation reactions. Phosphorylation is a critical process in biochemistry, playing a central role in energy transfer, signal transduction, and the regulation of enzyme activity. The compound's ability to act as a phosphorylating agent has led to its application in the synthesis of nucleotides, particularly in the preparation of adenosine triphosphate (ATP) analogs. Recent studies have highlighted its potential in the development of novel bioactive molecules with applications in drug discovery.

In addition to its biochemical applications, ethyl 2-diethoxyphosphorylpropanoate has found utility in materials science. Researchers have explored its use as a precursor for the synthesis of phosphorus-containing polymers and nanoparticles. These materials exhibit unique optical and electronic properties, making them promising candidates for applications in optoelectronics and drug delivery systems.

The synthesis of ethyl 2-diethoxyphosphorylpropanoate involves a multi-step process that typically begins with the preparation of diethyl phosphonate intermediates. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product, reducing waste and enhancing scalability.

Ethyl 2-diethoxyphosphorylpropanoate's stability under various conditions has been a subject of recent investigations. Studies have shown that the compound exhibits good thermal stability up to 150°C but decomposes upon prolonged exposure to higher temperatures or strong acidic conditions. These findings are crucial for optimizing storage conditions and ensuring safe handling during industrial processes.

In terms of safety considerations, ethyl 2-diethoxyphosphorylpropanoate is classified as a non-hazardous substance under normal handling conditions. However, it should be stored away from moisture and light to prevent degradation. Proper personal protective equipment (PPE) should be used during handling to minimize exposure risks.

Ethyl 2-diethoxyphosphorylpropanoate's environmental impact has also been evaluated in recent studies. The compound is not considered toxic to aquatic life at concentrations typically encountered during industrial use. Its biodegradation pathways have been characterized, showing that it undergoes hydrolysis under alkaline conditions to form less complex phosphorus-containing compounds that are readily metabolized by microorganisms.

In conclusion, ethyl 2-diethoxyphosphorylpropanoate (CAS No. 3699-66-9) is a versatile compound with wide-ranging applications across chemistry, biochemistry, and materials science. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, continue to expand its utility in both academic research and industrial processes.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:3699-66-9)TRIETHYL 2-PHOSPHONOPROPIONATE
sfd4805
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:3699-66-9)ethyl 2-diethoxyphosphorylpropanoate
A823496
Purity:99%
Quantity:500g
Price ($):269.0
Email